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Compound of Interest

Compound Name: 2-(Indolin-3-yl)ethanamine

Cat. No.: B179836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of bioassay results for 2-(Indolin-3-
yl)ethanamine, commonly known as tryptamine. Tryptamine and its derivatives are of

significant interest in neuroscience and pharmacology due to their interaction with serotonin

receptors, particularly the 5-HT₂A receptor, which mediates their psychoactive effects. This

document summarizes key in vitro and in vivo bioassay data, details the experimental protocols

used to obtain this data, and visualizes the underlying biological and experimental workflows.

Quantitative Bioassay Data Comparison
The following tables summarize the quantitative data from key bioassays used to characterize

the interaction of tryptamine and its analogs with the 5-HT₂A receptor.
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Compoun
d

Bioassay
Type

Species Receptor
Key
Paramete
r

Value
Referenc
e

Tryptamine
Radioligan

d Binding
- 5-HT₂A Kᵢ (nM) >10,000 [1][2]

Calcium

Mobilizatio

n

Human 5-HT₂A EC₅₀ (nM) 7.36 ± 0.56 [3]

Head-

Twitch

Response

Mouse 5-HT₂A
ED₅₀

(mg/kg)

Data not

available

N,N-

Dimethyltry

ptamine

(DMT)

Radioligan

d Binding
- 5-HT₂A Kᵢ (nM) 108 [1][2]

Calcium

Mobilizatio

n

Human 5-HT₂A EC₅₀ (nM) 2,239 [4]

Head-

Twitch

Response

Mouse 5-HT₂A
ED₅₀

(mg/kg)
~3.0 [5][6]

Psilocin (4-

HO-DMT)

Radioligan

d Binding
- 5-HT₂A Kᵢ (nM) 40 [1][2]

Calcium

Mobilizatio

n

Human 5-HT₂A EC₅₀ (nM)
Data not

available

Head-

Twitch

Response

Mouse 5-HT₂A
ED₅₀

(mg/kg)
~1.0-3.0

5-MeO-

DMT

Radioligan

d Binding
- 5-HT₂A Kᵢ (nM) 61.5 [1][2]
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Calcium

Mobilizatio

n

Human 5-HT₂A EC₅₀ (nM) 741 [4]

Head-

Twitch

Response

Mouse 5-HT₂A
ED₅₀

(mg/kg)
~3.0 [7]

Note: Kᵢ (inhibitory constant) from radioligand binding assays indicates the affinity of a

compound for a receptor; a lower Kᵢ value signifies a higher affinity. EC₅₀ (half-maximal

effective concentration) from functional assays like calcium mobilization indicates the potency

of a compound to elicit a response; a lower EC₅₀ value signifies higher potency. ED₅₀ (median

effective dose) from in vivo assays like the head-twitch response indicates the dose required to

produce an effect in 50% of the population.

Signaling Pathway and Experimental Workflows
To understand the context of these bioassays, the following diagrams illustrate the key

signaling pathway and general experimental workflows.
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5-HT₂A Receptor Gq Signaling Pathway.
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In Vitro Bioassays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Bioassay Validation of
Tryptamine]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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